Cas no 590393-14-9 (1-(3-CHLORO-4-METHYLPHENYL)UREA)

• Product Name: 1-(3-CHLORO-4-METHYLPHENYL)UREA
• CAS No: 590393-14-9
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• CID: 949551
• PubChem ID: 25741
• Update Time: 2025-04-19

1-(3-CHLORO-4-METHYLPHENYL)UREA Chemical and Physical Properties

Names and Identifiers

• 1-(3-CHLORO-4-METHYLPHENYL)UREA
• 3-[1-[(1-Cyclooctenyl)methyl]piperidin-4-yl]-1-(3-chloro-4-methylphenyl)urea
• 590393-14-9
• NSC-211456
• NSC211456
• AKOS000158361
• (3-CHLORO-4-METHYLPHENYL)UREA
• urea, n-(3-chloro-4-methylphenyl)-
• BS-4005
• 3-chloro-4-methylphenylurea
• DB-258755
• Urea, (3-chloro-4-methylphenyl)- (9CI); Urea, (3-chloro-p-tolyl)- (7CI,8CI); 3-Chloro-4-methylphenylurea; CGA 16340; N-(3-Chloro-4-methylphenyl)urea; NSC 211456
• CS-0316537
• DTXSID10274795
• SCHEMBL3183964
• STL124160
• 13142-64-8
• 1-(3-CHLORO-PARA-TOLYL)-UREA
• N-(3-chloro-4-methylphenyl)urea

• Inchi： 1S/C8H9ClN2O/c1-5-2-3-6(4-7(5)9)11-8(10)12/h2-4H,1H3,(H3,10,11,12)
• InChI Key： GAFWRUXZGSUTHS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)NC(N)=O

Computed Properties

• Exact Mass: 184.04000
• Monoisotopic Mass: 184.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (5.5E-4 g/L) (25 ºC),
• PSA: 55.12000
• LogP: 2.91230